Cas no 1699277-25-2 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid
• CAS No: 1699277-25-2
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 5767523
• PubChem ID: 103002917
• Update Time: 2025-10-28

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid
• EN300-1300124
• 1699277-25-2
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid

• Inchi： 1S/C23H23N3O4/c1-26-15(12-13-24-26)10-11-21(22(27)28)25-23(29)30-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,12-13,20-21H,10-11,14H2,1H3,(H,25,29)(H,27,28)
• InChI Key： KKEWLRLDWMSBHA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCC1=CC=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 1699277-25-2): An Overview

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 1699277-25-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Phe(Pyz)-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the 1-methyl-1H-pyrazol-5-yl substituent, make it an invaluable tool in the development of novel therapeutics.

The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, which helps to maintain the integrity of the peptide chain. The 1-methyl-1H-pyrazol-5-yl substituent, on the other hand, imparts specific biological activities and can influence the pharmacological properties of the final product. These features collectively make 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid a versatile building block in drug discovery and development.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored the use of Fmoc-Phe(Pyz)-OH as a key intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). This finding underscores the importance of Fmoc-Phe(Pyz)-OH in the development of new antiviral therapies.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of Fmoc-Phe(Pyz)-OH in the synthesis of anti-cancer peptides. The research demonstrated that peptides containing this compound showed enhanced cytotoxicity against several cancer cell lines, including breast and lung cancer cells. The unique structural features of Fmoc-Phe(Pyz)-OH were found to contribute significantly to the improved biological activity of these peptides.

The versatility of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a bioconjugate linker in targeted drug delivery systems. A study published in ACS Applied Materials & Interfaces demonstrated that Fmoc-Phe(Pyz)-OH could be effectively used to link therapeutic payloads to targeting moieties, enhancing their delivery to specific tissues or cells. This application has significant implications for improving the efficacy and reducing the side effects of various therapeutic agents.

The chemical synthesis of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid involves several well-established steps. The process typically begins with the protection of an amino acid using the Fmoc group, followed by functionalization with the 1-methyl-1H-pyrazol-5-yl substituent. The final step involves deprotection and purification to obtain the desired compound. Advances in synthetic methods have made this process more efficient and scalable, facilitating its widespread use in both academic and industrial settings.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-y)butanoic acid (CAS No. 1699277-25) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile applications make it an essential component in the development of novel therapeutics, from antiviral agents to anti-cancer peptides and targeted drug delivery systems. As research continues to uncover new possibilities for this compound, its importance in the field is likely to grow even further.